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Compound of Interest

Compound Name:
4-(4-Tert-butylphenyl)-4-

oxobutanoic acid

Cat. No.: B1271234 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-(4-Tert-butylphenyl)-4-oxobutanoic acid
is not readily available in the public domain. The following guidance is based on the known

hazards of the structurally related compound p-tert-butylphenol and established best practices

for the disposal of laboratory chemical waste. Researchers, scientists, and drug development

professionals are strongly advised to consult with their institution's Environmental Health and

Safety (EHS) department for disposal procedures specific to their location and regulations.

Essential Safety and Hazard Information
Given its chemical structure, particularly the presence of a tert-butylphenyl group, it is critical to

handle 4-(4-Tert-butylphenyl)-4-oxobutanoic acid as a hazardous substance. The related

compound, p-tert-butylphenol, is classified with significant health and environmental warnings.

Anticipated Hazards:
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Hazard Type Description Citations

Health Hazards

Causes skin irritation and

serious eye damage.

Suspected of damaging

fertility.

[1][2][3]

Environmental Hazards

Very toxic to aquatic life with

long-lasting effects.

Considered an endocrine

disruptor.

[1][3][4][5]

Chemical Hazards

Incompatible with strong

oxidizing agents and strong

acids.

[4]

Required Personal Protective Equipment (PPE):

Equipment Specification

Eye Protection
Chemical safety goggles or glasses with side

shields.

Hand Protection Chemically resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dust generation

is likely, a NIOSH-approved respirator is

recommended.

Immediate Response Protocols: Spills and
Exposures
Rapid and correct response to spills or personnel exposure is critical to ensure laboratory

safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/SG/en/sds/aldrich/b99901?userType=undefined
https://www.cdhfinechemical.com/images/product/msds/19_603801113_4-tert-ButylPhenol-CASNO-98-54-4-MSDS.pdf
https://www.cpachem.com/msds?num=SB316&dnl=sd_-_4-tert-Butylphenol_%5BCAS_98-54-4%5D_%28SB316%29_%28EU%29.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b99901?userType=undefined
https://www.cpachem.com/msds?num=SB316&dnl=sd_-_4-tert-Butylphenol_%5BCAS_98-54-4%5D_%28SB316%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC108000025&countryCode=US&language=en
https://foodpackagingforum.org/news/4-tert-butylphenol-as-svhc
https://www.fishersci.com/store/msds?partNumber=AC108000025&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incident Immediate Action Protocol Citations

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. If irritation persists,

seek medical attention.

[1][4]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[1][4][6]

Inhalation

Move the individual to fresh air.

If breathing is difficult, provide

oxygen. Seek medical

attention if symptoms occur.

[4]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[1][7]

Small Chemical Spill

Ensure adequate ventilation.

Wearing appropriate PPE,

cover the spill with an inert

absorbent material (e.g.,

vermiculite, sand). Scoop the

material into a designated,

labeled hazardous waste

container. Clean the spill area

thoroughly.

[1][4]

Large Chemical Spill Evacuate the immediate area.

Isolate the spill and prevent

entry into drains or waterways.

Contact your institution's EHS

[1][8]
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or emergency response team

immediately.

Step-by-Step Disposal Plan
Disposal of 4-(4-Tert-butylphenyl)-4-oxobutanoic acid must be managed through your

institution's hazardous waste program. Under no circumstances should this chemical be

disposed of in the standard trash or poured down the drain.[1][3][4]

Experimental Protocol for Waste Segregation and Collection:

Waste Classification: Classify waste containing 4-(4-Tert-butylphenyl)-4-oxobutanoic acid
as "non-halogenated organic solid waste."

Container Selection: Choose a waste container that is in good condition, leak-proof, and

chemically compatible with the acid. The original product container is often a suitable choice.

[9]

Labeling: Affix a "HAZARDOUS WASTE" label to the container.[9] The label must include:

The full chemical name: "4-(4-Tert-butylphenyl)-4-oxobutanoic acid"

An accurate list of all constituents and their approximate percentages.

The date when waste was first added to the container.

Accumulation:

Keep the waste container securely closed at all times, except when adding waste.[9]

Store the container in a designated Satellite Accumulation Area (SAA) or your laboratory's

designated hazardous waste storage area.

The storage area must have secondary containment (e.g., a larger, chemically resistant

bin) to contain any potential leaks.[10]
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Segregate this waste from incompatible materials, particularly strong oxidizers and bases.

[11]

Request for Disposal: Once the container is full (do not overfill) or when you are finished

generating this waste stream, submit a chemical waste collection request to your institution's

EHS department according to their specific procedures.

Mandatory Visualizations
Disposal Workflow Diagram:

Operational Workflow for Chemical Disposal

Laboratory Procedures

EHS & Contractor Procedures

1. Collect Waste in a
Labeled, Compatible Container

2. Store in Designated
Satellite Accumulation Area

3. Ensure Secondary Containment
and Segregation

4. Submit Waste
Pickup Request to EHS

5. Professional Disposal by
Licensed Waste Contractor

Click to download full resolution via product page
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Caption: Step-by-step process for safe chemical waste disposal.

Hazard-Precaution Logical Relationship:

Logical Relationship of Hazards to Safety Precautions

Identified Potential Hazards

Mandatory Safety Precautions

Skin/Eye Damage

Wear Full PPE
(Goggles, Gloves, Coat)

Reproductive Toxicity

Handle with Care
(Avoid Dust/Aerosol)

Aquatic Ecotoxicity

Dispose as Hazardous Waste Prevent Environmental Release

Click to download full resolution via product page

Caption: Mapping of chemical hazards to necessary safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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